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Compound of Interest

Compound Name: Chromozym PK
CAS No.: 58840-30-5
Cat. No.: B1668913
Get Quote
. J

CAS Number: 58840-30-5 Target Enzyme: Plasma Kallikrein (EC 3.4.21.[1]34) Primary
Application: Quantification of Prekallikrein Activator (PKA) in Biologicals[1]

Executive Summary

Chromozym PK (Benzoyl-Pro-Phe-Arg-p-nitroanilide) is a synthetic chromogenic substrate
designed for the specific and sensitive determination of plasma kallikrein activity.[1][2][3] Its
primary industrial utility lies in the quality control of human blood products—specifically albumin
and immunoglobulin solutions—where it serves as the detection effector in the Prekallikrein
Activator (PKA) assay.

PKA is a critical process contaminant that can cause hypotension (via bradykinin release) if
infused into patients.[1] Consequently, regulatory bodies like the European Pharmacopoeia
(Ph. Eur.) mandate strict limits on PKA levels. Chromozym PK allows for the kinetic
guantification of this contaminant by acting as a surrogate substrate for the kallikrein generated
during the assay.

Chemical & Physical Profile
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Property Specification

) N-Benzoyl-L-prolyl-L-phenylalanyl-L-arginine-p-
Chemical Name

nitroanilide
Common Name Chromozym PK
CAS Number 58840-30-5

Molecular Formula (Free base)

Molecular Weight ~642.71 Da
N Soluble in water (up to ~10 mM), often supplied
Solubility
as HCI or Acetate salt
(Cleaved) 405 nm (p-Nitroaniline)
N Stable at 2-8°C (dry).[1] Working solutions (aq)
Stability

stable for ~4 weeks at 4°C.

Structural Significance

The tripeptide sequence Bz-Pro-Phe-Arg mimics the C-terminal cleavage site of Kininogen, the
natural substrate of plasma kallikrein. The N-terminal Benzoyl group blocks aminopeptidase
degradation, while the C-terminal p-nitroaniline (pNA) group serves as the chromophore.[1]

Mechanistic Principles

The detection system relies on a proteolytic cascade. In a typical PKA assay, the sample
(containing the contaminant PKA) is incubated with an excess of Prekallikrein. The PKA
converts Prekallikrein to Kallikrein.[4][5][6] This newly formed Kallikrein then cleaves
Chromozym PK, releasing p-nitroaniline (pNA).[1][4][7] The rate of pNA release is directly
proportional to the amount of Kallikrein, which in turn is proportional to the PKA in the original
sample.

Reaction Pathway Diagram[1][2]
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Caption: The proteolytic cascade utilized in PKA assays. PKA activates Prekallikrein; the
resulting Kallikrein hydrolyzes Chromozym PK.[4][5]

Experimental Protocol: PKA Determination

Based on European Pharmacopoeia (Ph.[1] Eur.) 2.6.15 guidelines.[1]

Reagents Preparation[1][2][5][9]

o Buffer A (Tris-Cl): 50 mM Tris, 12 mM NacCl, pH 7.8 at 37°C.
¢ Chromozym PK Solution: Reconstitute to 1.5 mM in distilled water.

o Prekallikrein Reagent: A fraction of human plasma containing prekallikrein but free of
kallikrein and PKA. (Critical for low background).

o PKA Standard: International Standard (e.g., from NIBSC) calibrated in International Units

(1V).[1][4]

Workflow Diagram
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Sample Prep
Dilute sample & standards
in Buffer A

Activation Step
Mix 25 pL Sample + 100 pL Prekallikrein
Incubate 37°C for 10-45 min

Substrate Addition
Add 1000 pL Chromozym PK (pre-warmed)

Kinetic Measurement
Read Absorbance @ 405 nm
Every 30s for 5-10 mins

Data Analysis
Calculate AA/min
Interpolate from Standard Curve

Click to download full resolution via product page

Caption: Step-by-step workflow for the kinetic determination of Prekallikrein Activator using

Chromozym PK.

Detailed Procedure

Blank Preparation: Prepare a "Sample Blank" containing the sample + buffer (no
Prekallikrein) to correct for any endogenous protease activity in the sample itself.

Incubation (Activation): Mix 25 pL of diluted sample (or standard) with 100 pL of Prekallikrein
reagent. Incubate at 37°C. Note: Incubation time varies by specific SOP but is typically 10—
45 minutes to allow full activation.

Reaction Initiation: Add 1.0 mL of pre-warmed Chromozym PK solution. Mix immediately.
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o Measurement: Transfer to a cuvette (path length 1 cm) or read in a microplate reader at 405

nm.

e Recording: Record absorbance changes (

) for at least 3—5 minutes. The reaction should be linear.

Data Analysis & Validation
Calculation of Activity

Calculate the change in absorbance per minute (

) for the linear portion of the curve. [1]

Comparative Substrate Analysis

While Chromozym PK is the industry standard for this CAS number, it is often compared with

S-2302.
Chromozym PK (Bz-Pro- S-2302 (H-D-Pro-Phe-Arg-
Feature
Phe-Arg-pNA) pNA)
o Higher
Affinity ( Lower
(requires higher substrate ] .
) (higher affinity)
conc.)
Specificity High for Plasma Kallikrein High for Plasma Kallikrein
Solubility Moderate High
Cost Generally lower Generally higher

Widely accepted in Ph.[1] Eur.

Regulatory Status
monographs

Widely accepted in Ph. Eur.

monographs

Troubleshooting & Optimization (Expertise Pillar)

1. High Background Absorbance (Blank):
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o Cause: Endogenous proteases in the albumin/lgG sample or spontaneous hydrolysis of the
substrate.

» Solution: Ensure the substrate solution is fresh and clear. If the sample blank is high, check
for bacterial contamination in the sample, which can secrete proteases.

2. Non-Linear Kinetics:
o Cause: Substrate depletion or product inhibition.
o Solution: Dilute the sample further.[8] The assay assumes zero-order kinetics where

[1] If the reaction is too fast, the substrate concentration drops below saturation, curving the
plot.

3. Variability in Replicates:
o Cause: Temperature fluctuations.

e Solution: Plasma Kallikrein activity is highly temperature-dependent.[1] Ensure the cuvette
holder or plate reader is strictly maintained at 37°C + 0.5°C.

4. Spontaneous Hydrolysis:
e Observation: The substrate solution turns yellow upon storage.

e Prevention:[1] Store the lyophilized powder with desiccant. Once reconstituted, keep at 4°C
and use within the validated stability window (typically 2—4 weeks). Discard if

(path length 1 cm) against water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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